Methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate

• IUPAC Name: methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate
• InChI: InChI=1S/C9H15NO2/c1-12-9(11)8-5-4-7(10-8)6-2-3-6/h6-8,10H,2-5H2,1H3/t7-,8-/m0/s1
• InChI Key: FJBOAQXNCZOODB-YUMQZZPRSA-N
• Canonical SMILES: COC(=O)C1CCC(N1)C2CC2
• Isomeric SMILES: COC(=O)[C@@H]1CC[C@H](N1)C2CC2
• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol

Description

“Methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate” is a compound that contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The (2S,5S) notation indicates the configuration of the chiral centers in the molecule. The cyclopropyl group is a three-membered carbon ring attached to the pyrrolidine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly through a cyclization reaction, followed by the introduction of the cyclopropyl group. The carboxylate group could be introduced through a variety of reactions, including esterification.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, the cyclopropyl group, and the methyl ester group. The configuration of the chiral centers would also be an important aspect of the structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The ester group could undergo hydrolysis, transesterification, or reduction. The pyrrolidine ring could participate in various reactions depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of the polar ester group could influence its solubility in various solvents. The chiral centers could also influence its optical activity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a pharmaceutical compound, it might interact with biological targets in a specific way to exert a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s always important to refer to the relevant safety data sheets for information on handling, storage, and disposal.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, investigation of its reactivity, and potential applications in various fields.